1-Methyl-N-[(E)-1-pyridin-2-ylethylideneamino]benzimidazol-2-amine
1-Methyl-N-[(E)-1-pyridin-2-ylethylideneamino]benzimidazol-2-amine
SI-2 is an inhibitor of steroid receptor coactivator 3 (SRC-3). It has been shown to selectively reduce the transcriptional activities and the protein concentrations of SRC-3 in cells through direct physical interactions with SRC-3. SI-2 induces death in various breast cancer cells with IC50 values of 3-20 nM without affecting normal cell viability. At 2 mg/kg, SI-2 can also inhibit primary tumor growth and reduce SRC-3 protein levels in an MDA-MB-468 breast cancer mouse model.
Brand Name:
Vulcanchem
CAS No.:
380537-35-9
VCID:
VC0107595
InChI:
InChI=1S/C15H15N5/c1-11(12-7-5-6-10-16-12)18-19-15-17-13-8-3-4-9-14(13)20(15)2/h3-10H,1-2H3,(H,17,19)/b18-11+
SMILES:
CC(=NNC1=NC2=CC=CC=C2N1C)C3=CC=CC=N3
Molecular Formula:
C15H15N5
Molecular Weight:
265.31 g/mol
1-Methyl-N-[(E)-1-pyridin-2-ylethylideneamino]benzimidazol-2-amine
CAS No.: 380537-35-9
Reference Standards
VCID: VC0107595
Molecular Formula: C15H15N5
Molecular Weight: 265.31 g/mol
CAS No. | 380537-35-9 |
---|---|
Product Name | 1-Methyl-N-[(E)-1-pyridin-2-ylethylideneamino]benzimidazol-2-amine |
Molecular Formula | C15H15N5 |
Molecular Weight | 265.31 g/mol |
IUPAC Name | 1-methyl-N-[(E)-1-pyridin-2-ylethylideneamino]benzimidazol-2-amine |
Standard InChI | InChI=1S/C15H15N5/c1-11(12-7-5-6-10-16-12)18-19-15-17-13-8-3-4-9-14(13)20(15)2/h3-10H,1-2H3,(H,17,19)/b18-11+ |
Standard InChIKey | JNNXERNBPXXNLK-WOJGMQOQSA-N |
Isomeric SMILES | C/C(=N\NC1=NC2=CC=CC=C2N1C)/C3=CC=CC=N3 |
SMILES | CC(=NNC1=NC2=CC=CC=C2N1C)C3=CC=CC=N3 |
Canonical SMILES | CC(=NNC1=NC2=CC=CC=C2N1C)C3=CC=CC=N3 |
Appearance | Assay:≥98%A crystalline solid |
Description | SI-2 is an inhibitor of steroid receptor coactivator 3 (SRC-3). It has been shown to selectively reduce the transcriptional activities and the protein concentrations of SRC-3 in cells through direct physical interactions with SRC-3. SI-2 induces death in various breast cancer cells with IC50 values of 3-20 nM without affecting normal cell viability. At 2 mg/kg, SI-2 can also inhibit primary tumor growth and reduce SRC-3 protein levels in an MDA-MB-468 breast cancer mouse model. |
Synonyms | 2H-Benzimidazol-2-one, 1,3-dihydro-1-methyl-, [(2E)-1-(2-pyridinyl)ethylidene]hydrazone (9CI)_x000B_EPH 116 |
PubChem Compound | 10220948 |
Last Modified | Nov 11 2021 |
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